Cas no 1214335-91-7 (3-Fluoro-2-phenyl-5-pyridinecarboxylic acid)

• Product Name: 3-Fluoro-2-phenyl-5-pyridinecarboxylic acid
• CAS No: 1214335-91-7
• MF: C₁₂H₈FNO₂
• MW: 217.195826530457
• CID: 4925675
• Update Time: 2025-05-22

3-Fluoro-2-phenyl-5-pyridinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-phenyl-5-pyridinecarboxylic acid

• Inchi： 1S/C12H8FNO2/c13-10-6-9(12(15)16)7-14-11(10)8-4-2-1-3-5-8/h1-7H,(H,15,16)
• InChI Key： LQTQYVUEHVYUSZ-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)O)=CN=C1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Fluoro-2-phenyl-5-pyridinecarboxylic acid

3-Fluoro-2-phenyl-5-pyridinecarboxylic Acid: A Comprehensive Overview

3-Fluoro-2-phenyl-5-pyridinecarboxylic acid, also known by its CAS number 1214335-91-7, is a significant compound in the field of organic chemistry and pharmacology. This compound is a derivative of pyridine carboxylic acid, featuring a fluorine atom at the 3-position and a phenyl group at the 2-position. Its structure makes it a valuable molecule for various applications, particularly in drug discovery and development.

The synthesis of 3-fluoro-2-phenyl-5-pyridinecarboxylic acid involves multi-step reactions, often utilizing advanced techniques such as Suzuki coupling or other cross-coupling methods. Recent advancements in catalytic processes have made the synthesis more efficient and scalable, which is crucial for its potential use in large-scale production. Researchers have also explored alternative routes to improve yield and purity, ensuring that the compound meets stringent pharmaceutical standards.

In terms of applications, this compound has shown promise in several therapeutic areas. For instance, studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, it has been investigated for its role in modulating cellular signaling pathways, making it a candidate for treating conditions such as cancer and neurodegenerative diseases.

The pharmacokinetic properties of 3-fluoro-2-phenyl-5-pyridinecarboxylic acid are another area of active research. Understanding its absorption, distribution, metabolism, and excretion (ADME) profiles is essential for optimizing its therapeutic potential. Recent studies have employed advanced in vitro and in vivo models to evaluate these parameters, providing valuable insights into its bioavailability and toxicity profile.

Beyond its direct therapeutic applications, this compound serves as an important intermediate in the synthesis of more complex molecules. Its versatility allows chemists to modify it further, creating derivatives with enhanced biological activity or improved pharmacokinetic properties. This underscores the importance of 3-fluoro-2-phenyl-5-pyridinecarboxylic acid as a building block in medicinal chemistry.

The environmental impact of synthesizing and using this compound is also a growing concern. Researchers are exploring greener synthesis methods that minimize waste and reduce the use of hazardous reagents. Such efforts align with global initiatives to promote sustainable chemistry practices while maintaining high standards of safety and efficacy.

In conclusion, 3-fluoro-2-phenyl-5-pyridinecarboxylic acid stands out as a versatile and promising compound with wide-ranging applications in pharmaceuticals and beyond. Continued research into its synthesis, properties, and therapeutic potential will undoubtedly unlock new opportunities for its use in addressing unmet medical needs.